Cas no 2441-63-6 (Glycyl-L-prolylglycine)

Glycyl-L-prolylglycine is a tripeptide composed of glycine and L-proline residues, known for its structural and biochemical significance. This compound is often utilized in peptide research due to its stable conformation, which arises from the presence of the proline residue, imparting rigidity to the peptide backbone. It serves as a model substrate for studying enzymatic hydrolysis, particularly by dipeptidyl peptidases and prolidases. Its well-defined structure also makes it valuable for investigating peptide-protein interactions and folding dynamics. The tripeptide's solubility in aqueous solutions and compatibility with physiological conditions further enhance its applicability in biochemical and pharmaceutical studies.
Glycyl-L-prolylglycine structure
Glycyl-L-prolylglycine structure
Product Name:Glycyl-L-prolylglycine
CAS No:2441-63-6
MF:C9H15N3O4
MW:229.233102083206
MDL:MFCD00190927
CID:253983
PubChem ID:3013626
Update Time:2025-10-25

Glycyl-L-prolylglycine Chemical and Physical Properties

Names and Identifiers

    • Glycine,glycyl-L-prolyl-
    • H-GLY-PRO-GLY-OH
    • GLYCYL-L-PROLYL GLYCINE
    • Gly-Pro-Gly
    • 2441-63-6
    • (S)-2-(1-(2-Aminoacetyl)pyrrolidine-2-carboxamido)acetic acid
    • Glycyl-prolyl-glycine
    • MFCD00190927
    • CHEBI:163961
    • Glycyl-L-prolyl-glycine
    • L-GPG-OH
    • HY-P4294
    • SCHEMBL8564779
    • GPG-OH
    • CS-0653415
    • glycyl-l-prolylglycine
    • 2-[[(2S)-1-(2-aminoacetyl)pyrrolidine-2-carbonyl]amino]acetic acid
    • Glycyl-L-prolylglycine
    • MDL: MFCD00190927
    • Inchi: 1S/C9H15N3O4/c10-4-7(13)12-3-1-2-6(12)9(16)11-5-8(14)15/h6H,1-5,10H2,(H,11,16)(H,14,15)/t6-/m0/s1
    • InChI Key: NSVOVKWEKGEOQB-LURJTMIESA-N
    • SMILES: O=C([C@@H]1CCCN1C(CN)=O)NCC(=O)O

Computed Properties

  • Exact Mass: 229.10600
  • Monoisotopic Mass: 229.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4.8
  • Topological Polar Surface Area: 113A^2

Experimental Properties

  • Density: 1.381
  • Boiling Point: 594.8°C at 760 mmHg
  • Flash Point: 313.5°C
  • Refractive Index: 1.561
  • PSA: 112.73000
  • LogP: -0.83400

Glycyl-L-prolylglycine Security Information

  • Storage Condition:-15°C

Glycyl-L-prolylglycine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Glycyl-L-prolylglycine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
G650253-10mg
Glycyl-L-prolylglycine
2441-63-6
10mg
$ 50.00 2022-06-04
TRC
G650253-50mg
Glycyl-L-prolylglycine
2441-63-6
50mg
$ 210.00 2022-06-04
TRC
G650253-100mg
Glycyl-L-prolylglycine
2441-63-6
100mg
$ 295.00 2022-06-04
abcr
AB477919-250 mg
H-Gly-Pro-Gly-OH; .
2441-63-6
250mg
€310.50 2023-06-15
abcr
AB477919-250mg
H-Gly-Pro-Gly-OH; .
2441-63-6
250mg
€328.80 2025-02-14
Ambeed
A439763-1g
H-Gly-Pro-Gly-OH
2441-63-6 97%
1g
$552.0 2025-02-28

Glycyl-L-prolylglycine Related Literature

  • 1. 702. Polypeptides. Part IV. The self-condensation of the esters of some peptides of glycine and proline
    H. N. Rydon,P. W. G. Smith J. Chem. Soc. 1956 3642
  • 2. Notes
    C.-Y. Chen,R. J. W. Le Fèvre,K. K. Chakravarti,U. G. Nayak,S. C. Bhattacharyya,V. K. Balakrishnan,R. K. Razdan,A. S. Kertes,P. J. Lloyd,J. A. Reader,P. W. G. Smith,N. Boden,J. Feeney,L. H. Sutcliffe,R. J. Ferrier,W. G. Overend,A. E. Ryan,Johannes Dale,Raymond Coulon,H. El Khadem,M. M. Abdel Rahman,G. Birch,C. W. Bird,J. H. Knox,J. M. C. Turner,M. C. Ganorkar,M. H. B. Stiddard,D. A. H. Taylor,S. Nadkarni,N. R. Williams,A. H. Jackson,A. E. Smith,J. McKechnie,D. S. Payne,W. Sim,W. J. Feast,R. Stephens J. Chem. Soc. 1965 3473
  • 3. Journal: index of subjects, 1965

Additional information on Glycyl-L-prolylglycine

Comprehensive Guide to Glycyl-L-prolylglycine (CAS No. 2441-63-6): Properties, Applications, and Research Insights

Glycyl-L-prolylglycine (CAS No. 2441-63-6) is a tripeptide composed of glycine, L-proline, and glycine residues. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications. The sequence Gly-Pro-Gly is particularly notable for its role in collagen-like structures, making it a subject of interest in studies related to tissue engineering, wound healing, and peptide-based therapeutics.

One of the most frequently searched questions about Glycyl-L-prolylglycine is its role in skin health and anti-aging. Recent studies suggest that peptides like Gly-Pro-Gly may support collagen synthesis, a key factor in maintaining skin elasticity and reducing wrinkles. This has led to its inclusion in advanced cosmetic formulations, aligning with the growing demand for bioactive peptides in skincare. Researchers are also exploring its potential in nutraceuticals, where it could enhance joint and connective tissue health.

From a structural perspective, Glycyl-L-prolylglycine exhibits a rigid conformation due to the presence of proline, which introduces a kink in the peptide chain. This property is critical for its function in molecular recognition and enzyme interactions. Scientists are investigating its use as a scaffold in drug design, particularly for targeting proteases and other enzymes involved in metabolic pathways. The CAS No. 2441-63-6 is often referenced in academic papers focusing on peptide stability and bioavailability.

Another trending topic related to Glycyl-L-prolylglycine is its application in sports nutrition. Athletes and fitness enthusiasts are increasingly interested in peptides that may aid in muscle recovery and performance. Preliminary research indicates that Gly-Pro-Gly could play a role in reducing exercise-induced inflammation, though further clinical trials are needed to validate these findings. This aligns with the broader market trend toward personalized nutrition and functional foods.

In the realm of biotechnology, Glycyl-L-prolylglycine is being explored for its potential in drug delivery systems. Its ability to form stable complexes with other molecules makes it a candidate for encapsulating active pharmaceutical ingredients (APIs). This is particularly relevant for oral peptide therapeutics, where enhancing stability and absorption remains a challenge. The CAS No. 2441-63-6 is frequently cited in patents related to these innovations.

Quality and purity are paramount when working with Glycyl-L-prolylglycine, especially for research and commercial applications. Analytical techniques such as HPLC and mass spectrometry are commonly employed to ensure compliance with industry standards. Suppliers often highlight the importance of GMP-certified production to meet the demands of pharmaceutical and cosmetic industries.

Environmental and sustainability considerations are also emerging as key discussion points. The synthesis of Glycyl-L-prolylglycine using green chemistry principles is gaining traction, reducing waste and energy consumption. This aligns with the global push toward sustainable biomaterials and eco-friendly production methods.

In summary, Glycyl-L-prolylglycine (CAS No. 2441-63-6) is a versatile peptide with applications spanning skincare, nutrition, drug development, and biotechnology. Its unique structure and bioactive properties make it a valuable subject for ongoing research. As consumer and scientific interest grows, this compound is poised to play a pivotal role in advancing peptide-based innovations across multiple industries.

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